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Compound of Interest

Compound Name: 5-Aminonicotinohydrazide

CAS No.: 500862-71-5

Cat. No.: B1297017

Get Quote

This guide provides a detailed technical overview of 5-aminonicotinohydrazide, a heterocyclic

compound of significant interest in medicinal chemistry. We will explore a robust synthetic

pathway, delve into the critical characterization techniques required to verify its structure and

purity, and briefly touch upon its applications as a versatile building block in drug discovery.

This document is designed to be a practical resource for scientists engaged in synthetic

chemistry and pharmaceutical development.

Introduction: The Strategic Value of 5-
Aminonicotinohydrazide
5-Aminonicotinohydrazide (C₆H₈N₄O, MW: 152.15 g/mol ) is a pyridine derivative featuring

both a nucleophilic amino group at the 5-position and a hydrazide functional group at the 3-

position.[1] This unique arrangement of functional groups makes it a highly valuable

intermediate for the synthesis of a wide array of more complex heterocyclic systems. The

aminopyridine scaffold is a well-established pharmacophore in numerous approved drugs,

while the hydrazide moiety serves as a versatile handle for constructing diverse molecular

architectures through reactions like condensation and cyclization. Understanding the reliable
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synthesis and rigorous characterization of this molecule is the foundational first step for its

effective use in drug discovery programs.

A Multi-Step Synthetic Pathway
The synthesis of 5-aminonicotinohydrazide is most effectively approached through a multi-

step sequence starting from a readily available precursor. The pathway described here involves

the synthesis of the key intermediate, 5-aminonicotinic acid, followed by esterification and

subsequent hydrazinolysis.

Step 1: Synthesis of 5-Aminonicotinic Acid
The critical precursor, 5-aminonicotinic acid, can be efficiently prepared from 5-bromonicotinic

acid via a copper-catalyzed nucleophilic aromatic substitution reaction.[2][3]

Mechanistic Rationale: The direct amination of the pyridine ring is challenging. The use of a

copper catalyst (in this case, from copper sulfate) facilitates the displacement of the bromide

with ammonia. The reaction is performed under pressure in an autoclave to reach the

necessary temperature for the reaction to proceed efficiently.

Experimental Protocol: Synthesis of 5-Aminonicotinic Acid

Reaction Setup: In a high-pressure autoclave, combine 5-bromonicotinic acid (1.0 eq.),

copper(II) sulfate pentahydrate (approx. 0.3 eq.), and a concentrated aqueous ammonia

solution.

Reaction Conditions: Seal the autoclave and heat the mixture to 120°C. Maintain this

temperature with stirring for approximately 16 hours. The reaction progress can be monitored

using thin-layer chromatography (TLC).[2]

Work-up and Isolation: After cooling to room temperature, carefully vent the autoclave.

Transfer the reaction mixture to a beaker and wash with a saturated sodium sulfide solution

to precipitate copper ions as copper sulfide.

Purification: Filter the mixture to remove the copper sulfide precipitate. Adjust the pH of the

filtrate to approximately 4-5 using concentrated hydrochloric acid. This will protonate the
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amino group and deprotonate the carboxylic acid, causing the zwitterionic 5-aminonicotinic

acid to precipitate out of the solution.[2]

Final Product: Collect the solid product by filtration, wash with cold water, and dry under

vacuum to yield 5-aminonicotinic acid as an off-white solid.[2]

Step 2 & 3: Esterification and Hydrazinolysis
The conversion of the carboxylic acid to the hydrazide is a two-stage process. First, the

carboxylic acid is converted to a more reactive ester. This is a standard strategy to facilitate the

subsequent nucleophilic attack by hydrazine, as the direct reaction of a carboxylic acid with

hydrazine can be sluggish and lead to salt formation. The resulting ester is then reacted with

hydrazine hydrate to yield the final product.

Mechanistic Rationale: The esterification (e.g., using methanol and an acid catalyst like

H₂SO₄) converts the -OH of the carboxylic acid into a better leaving group (-OCH₃). In the

final step, hydrazine hydrate, a potent nucleophile, attacks the electrophilic carbonyl carbon

of the ester, displacing the methoxide group and forming the stable hydrazide.

Experimental Protocol: Esterification and Hydrazinolysis

Esterification: Suspend 5-aminonicotinic acid (1.0 eq.) in methanol. Carefully add a catalytic

amount of concentrated sulfuric acid. Heat the mixture to reflux for 4-6 hours until TLC

analysis indicates the complete consumption of the starting material.

Ester Isolation: Cool the reaction mixture and neutralize it with a base such as sodium

bicarbonate solution. Extract the methyl 5-aminonicotinate product into an organic solvent

like ethyl acetate. Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Hydrazinolysis: Dissolve the crude methyl 5-aminonicotinate (1.0 eq.) in ethanol. Add

hydrazine hydrate (a significant excess, e.g., 5-10 eq.) to the solution.

Reaction and Isolation: Heat the mixture to reflux for 8-12 hours. Upon completion, cool the

reaction mixture. The product, 5-aminonicotinohydrazide, will often precipitate from the

solution. The solid can be collected by filtration, washed with cold ethanol, and dried under

vacuum.
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Step 1: Amination

Step 2: Esterification

Step 3: Hydrazinolysis
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Fig 1. Three-step synthesis pathway to 5-aminonicotinohydrazide.

Physicochemical and Spectroscopic
Characterization
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Rigorous characterization is essential to confirm the identity and purity of the synthesized 5-
aminonicotinohydrazide. A combination of spectroscopic methods provides a comprehensive

"fingerprint" of the molecule.

Physicochemical Properties
Property Value Source

Molecular Formula C₆H₈N₄O [1]

Molecular Weight 152.15 g/mol [1]

CAS Number 500862-71-5 [1]

Appearance Off-white to light yellow solid [4]

Characterization Workflow
The following workflow outlines the standard procedure for structural verification after synthesis

and purification.

Synthesized & Purified
5-Aminonicotinohydrazide

NMR Spectroscopy
(¹H, ¹³C) FTIR Spectroscopy Mass Spectrometry

(HRMS)

Structure & Purity
Confirmed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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